Cas no 160468-17-7 (L-Carnitine orotate)

• Product Name: L-Carnitine orotate
• CAS No: 160468-17-7
• MF: C₁₂H₁₇N₃O₆
• MW: 299.279883146286
• CID: 65561
• PubChem ID: 22450956
• Update Time: 2025-05-21

L-Carnitine orotate Chemical and Physical Properties

Names and Identifiers

• L-Carnitine orotate
• (r)-(3-carboxy-2-hydroxypropyl)-trimethyl ammonium orotate
• (2R)-3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylic acid salt
• L-Carnitine orotic acid salt
• 3-(2,4-dioxo-1H-pyrimidine-6-carbonyl)oxy-4-(trimethylazaniumyl)butanoate
• Dl-
• O578
• 160468-17-7
• SCHEMBL3229172
• FT-0603071
• L-CARNITINEOROTATE
• AKOS015895303
• Carnitine orotate
• FT-0639032
• 3-[(2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy]-4-(trimethylazaniumyl)butanoate
• 3-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy)-4-(trimethylammonio)butanoate
• 856319-57-8
• DTXSID10625708
• 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyloxy)-4-(trimethylammonio)butanoate
• Levocarnitine orotate
• Dl-/L-Carnitine Orotate
• DB-043459

• MDL： MFCD07367788
• Inchi： 1S/C12H17N3O6/c1-15(2,3)6-7(4-10(17)18)21-11(19)8-5-9(16)14-12(20)13-8/h5,7H,4,6H2,1-3H3,(H2-,13,14,16,17,18,20)
• InChI Key： VOTPLFCPIRIALF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC(N1)=O)=O)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 299.11200
• Monoisotopic Mass: 300.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 132.15000
• LogP: -2.56520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on L-Carnitine orotate

Recent Advances in L-Carnitine Orotate (160468-17-7) Research: A Comprehensive Review

L-Carnitine orotate (CAS: 160468-17-7) is a well-known compound in the field of biochemical and pharmaceutical research, primarily recognized for its role in enhancing energy metabolism and cardiovascular health. This research briefing aims to synthesize the latest findings on L-Carnitine orotate, focusing on its molecular mechanisms, therapeutic applications, and recent clinical advancements. The compound, formed by the conjugation of L-Carnitine and orotic acid, has garnered attention for its superior bioavailability and efficacy compared to standalone L-Carnitine formulations.

Recent studies have highlighted the potential of L-Carnitine orotate in addressing metabolic disorders, particularly in scenarios involving mitochondrial dysfunction. A 2023 study published in the *Journal of Molecular and Cellular Cardiology* demonstrated that L-Carnitine orotate significantly improves cardiac energy metabolism by enhancing fatty acid oxidation and ATP production in cardiomyocytes. The study utilized both in vitro and in vivo models, revealing a 30% increase in mitochondrial efficiency in treated subjects compared to controls. These findings underscore its potential as a therapeutic agent for ischemic heart disease and heart failure.

In addition to cardiovascular benefits, emerging research has explored the neuroprotective properties of L-Carnitine orotate. A preclinical trial published in *Neuropharmacology* (2024) reported that the compound mitigates oxidative stress and neuronal apoptosis in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study attributed these effects to the compound's ability to upregulate endogenous antioxidant systems, including glutathione peroxidase and superoxide dismutase. These results suggest a promising avenue for further clinical investigations.

From a pharmacokinetic perspective, L-Carnitine orotate exhibits enhanced stability and absorption due to the orotate moiety, which facilitates cellular uptake via specific transporters. A recent pharmacokinetic study in *European Journal of Drug Metabolism and Pharmacokinetics* (2024) compared the bioavailability of L-Carnitine orotate with other L-Carnitine salts, revealing a 40% higher plasma concentration peak and prolonged half-life. This property is particularly advantageous for chronic therapeutic applications requiring sustained drug levels.

Despite these advancements, challenges remain in optimizing dosing regimens and minimizing potential side effects, such as gastrointestinal discomfort observed in some clinical trials. Future research directions include large-scale human trials to validate preclinical findings and explore synergistic effects with other nutraceuticals. The ongoing development of novel delivery systems, such as nanoparticle encapsulation, may further enhance the therapeutic potential of L-Carnitine orotate.

In conclusion, L-Carnitine orotate (160468-17-7) represents a multifaceted compound with significant implications for metabolic and neurological health. Its unique pharmacokinetic profile and mechanistic versatility position it as a valuable candidate for next-generation therapeutics. Continued research and clinical validation will be critical to unlocking its full potential in precision medicine.